Cas no 1552024-07-3 (3-Amino-2,2-dimethyl-1-(thiomorpholin-4-yl)propan-1-one)

3-Amino-2,2-dimethyl-1-(thiomorpholin-4-yl)propan-1-one structure
1552024-07-3 structure
Product Name:3-Amino-2,2-dimethyl-1-(thiomorpholin-4-yl)propan-1-one
CAS No:1552024-07-3
MF:C9H18N2OS
MW:202.317020893097
MDL:MFCD24117116
CID:5614224
PubChem ID:81490076
Update Time:2023-10-11

3-Amino-2,2-dimethyl-1-(thiomorpholin-4-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • AKOS020068436
    • EN300-330432
    • 1552024-07-3
    • 3-amino-2,2-dimethyl-1-(thiomorpholin-4-yl)propan-1-one
    • 1-Propanone, 2-(aminomethyl)-2-methyl-1-(4-thiomorpholinyl)-
    • 3-Amino-2,2-dimethyl-1-(thiomorpholin-4-yl)propan-1-one
    • MDL: MFCD24117116
    • Inchi: 1S/C9H18N2OS/c1-9(2,7-10)8(12)11-3-5-13-6-4-11/h3-7,10H2,1-2H3
    • InChI Key: YGVLDBKSOJAYSR-UHFFFAOYSA-N
    • SMILES: S1CCN(CC1)C(C(C)(C)CN)=O

Computed Properties

  • Exact Mass: 202.11398438g/mol
  • Monoisotopic Mass: 202.11398438g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 71.6Ų

Experimental Properties

  • Density: 1.114±0.06 g/cm3(Predicted)
  • Boiling Point: 362.6±37.0 °C(Predicted)
  • pka: 9.46±0.10(Predicted)

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